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Compound of Interest

Compound Name: SLU-10906

Cat. No.: B15579974 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a clear and compliant operational plan for the disposal

of SLU-10906, based on established guidelines for hazardous chemical waste management.

Immediate Safety and Disposal Protocol
The disposal of SLU-10906 must be handled as a hazardous chemical waste stream.

Adherence to the following procedural steps is mandatory to ensure safety and regulatory

compliance. It is illegal to dispose of hazardous chemicals down the drain or in regular trash[1].

Step 1: Waste Characterization and Segregation

Before initiating disposal, a "waste determination" must be conducted to confirm if the waste is

regulated as hazardous. Based on the nature of laboratory research compounds, SLU-10906
should be treated as hazardous waste. Segregate SLU-10906 waste from other laboratory

waste streams to prevent accidental reactions.

Step 2: Proper Containerization and Labeling

All SLU-10906 waste must be collected in a designated, leak-proof, and chemically compatible

container. The container must be clearly labeled with the following information:

"Hazardous Waste"
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The full chemical name: SLU-10906

All chemical components and their approximate concentrations

The start date of waste accumulation

Step 3: Request for Chemical Waste Removal

Saint Louis University's Environmental Health & Safety (EHS) department is responsible for the

collection and proper disposal of all hazardous chemical waste[1][2]. To arrange for a pickup,

complete the "Chemical Waste Removal" form available on the SLU EHS website[1][2]. For any

questions regarding chemical waste disposal, contact the EHS department at --INVALID-LINK--

[1].

Step 4: Safe Storage Pending Pickup

Store the labeled hazardous waste container in a designated and secure area within the

laboratory. Ensure the container is sealed to prevent spills or the release of vapors. Do not

allow the container to be overfilled.

Quantitative Data Summary
For safe handling and transport of chemical waste, specific quantitative limits must be

observed.

Parameter Guideline Reference

Maximum Weight per Box
Biohazard boxes cannot

exceed 45 lbs.
SLU EHS

Note: While this weight limit is specified for biohazard boxes, it is a good practice to adhere to

similar weight restrictions for chemical waste containers to ensure safe handling.

Experimental Protocols
The procedures outlined above are based on the established protocols for chemical waste

management at Saint Louis University. These protocols are designed to comply with federal
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and state regulations governing the disposal of hazardous materials. The core principle is that

hazardous chemicals must be collected by EHS for proper disposal[1].

Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of SLU-10906.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.slu.edu/research/faculty-resources/research-integrity-safety/environmental-health-safety/-pdf/waste-safety-awareness-march-2023.pdf
https://www.benchchem.com/product/b15579974?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Researcher's Responsibilities

EHS Responsibilities

Characterize SLU-10906
as Hazardous Waste

Segregate from
other waste streams

Collect in a labeled,
compatible container

Complete Chemical Waste
Removal Form on SLU EHS Website

Store securely in the lab
pending EHS pickup

Schedule and perform
waste pickup from the lab

EHS Notification

Transport to a licensed
hazardous waste disposal facility

Ensure final disposal is
in compliance with regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. slu.edu [slu.edu]

2. Waste Removal : SLU - Saint Louis University [slu.edu]

To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of SLU-
10906]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579974#slu-10906-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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